Cas no 1073354-86-5 ((E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a styryl-substituted boronic ester derivative, widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its (E)-configured double bond and electron-rich dimethoxy groups enhance reactivity in palladium-catalyzed transformations, enabling efficient synthesis of biaryl and conjugated systems. The tetramethyl dioxaborolane moiety offers improved stability and handling compared to boronic acids, reducing protodeboronation risks. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex aromatic frameworks. Its crystalline form ensures consistent purity, while its compatibility with diverse reaction conditions makes it a versatile building block for advanced organic synthesis.
